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CAS No.: 127685-30-7

Cat. No.: S543004

The table below summarizes the key FTIR absorption bands for pure Seproxetine (SRX) and the observed

changes upon the formation of charge-transfer (CT) complexes with various n-electron acceptors [1] [2].

Sample Observed FTIR Bands (cm~*) and Key Observations &
Description Assignments Interpretation

| Pure Seproxetine (SRX) Donor [1] | ~3500 (N-H stretch) ~1590 (C=C stretch) | These bands establish the
baseline spectrum of the pure drug. | | SRX-CT Complexes (e.g., with PA, DNB, p-NBA, DCQ, DBQ,
TCNQ) [1] | - Disappearance of the ~3500 cm~! (N-H stretching) band. * Shift of the C=C stretching band
from ~1590 cm™! to 1569-1537 cm™!. * Shift of the C-N stretching vibration to 1349-1324 cm™. | The
disappearance of the N—H stretch and the shifts in C=C and C-N bands provide strong evidence that the
nitrogen atom of Seproxetine's secondary amine group (-NH-) is the site of interaction with the acceptors,

forming n—m type complexes [1]. |

Experimental Protocol for FTIR Analysis

The following methodology was used to obtain the solid-state FTIR data for Seproxetine CT complexes,

based on the research papers [1] [2].
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¢ 1. Synthesis of Solid CT Complexes: Seproxetine donor was reacted with individual t-electron
acceptors (Picric Acid, Dinitrobenzene, etc.) in a 1:1 molar ratio in a suitable solvent (e.g., methanol)
at room temperature for about one hour. The formed solid precipitate was filtered, washed with a
minimal amount of dichloromethane, and dried under vacuum over an anhydrous desiccant like CaClz
[2].
¢ 2. FTIR Measurement: The FTIR spectra of the pure Seproxetine and the isolated solid CT
complexes were recorded. The research does not specify the exact sample preparation method, but
standard techniques for solid samples include [3]:
o KBr Pellet Method: A small quantity of the dried sample is mixed with potassium bromide (KBr)
and compressed into a transparent pellet.
o ATR (Attenuated Total Reflectance): The solid powder is placed directly on a diamond crystal
and measured with minimal preparation.
o 3. Data Interpretation: The spectrum of the pure drug is compared to the spectra of the CT
complexes. Key changes, such as the disappearance, weakening, or shifting of characteristic bands
(like N—H stretch), are identified to confirm complex formation and deduce the donor site [1] [3].

Charge-Transfer Complexation Workflow

The following diagram illustrates the logical workflow for the characterization of Seproxetine charge-

transfer complexes, from synthesis to conclusion, as described in the studies.
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A Practical Note for Researchers

It is important to note that the available data characterizes Seproxetine within a reaction system (its charge-

transfer complexes). The search results did not contain a published FTIR spectrum of the pure, unreacted

Seproxetine drug in a public database.

To proceed with your own characterization:

e Primary Literature is Key: The most reliable data comes from experimental papers, like the ones
cited here. You may use the band information in the table above as a reference for your own analysis.

¢ Perform Your Own Analysis: If you have a pure sample of Seproxetine, the most direct approach is
to run your own FTIR analysis using KBr pellet or ATR methods to establish its unique fingerprint

spectrum [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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